Cas no 2229287-77-6 (2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol)

• Product Name: 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol
• CAS No: 2229287-77-6
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6396492
• PubChem ID: 165660387
• Update Time: 2025-10-17

2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol
• 2229287-77-6
• EN300-1730895
• 2-methyl-1-[5-(2-methylcyclopropyl)furan-2-yl]propan-2-ol

• Inchi： 1S/C12H18O2/c1-8-6-10(8)11-5-4-9(14-11)7-12(2,3)13/h4-5,8,10,13H,6-7H2,1-3H3
• InChI Key： BFEQUHJDBJQVEH-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)CC(C)(C)O

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol

Research Briefing on 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol (CAS: 2229287-77-6)

In recent years, the compound 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol (CAS: 2229287-77-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and cyclopropyl structural motifs, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the yield and purity of this compound through innovative catalytic methods, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis. These advancements have not only improved the scalability of production but also enhanced the compound's stereochemical purity, which is critical for its biological efficacy.

From a pharmacological perspective, 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol has demonstrated notable activity in modulating specific biological pathways. Preclinical studies indicate its potential as an anti-inflammatory agent, with mechanisms involving the inhibition of key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, its unique structural features suggest possible applications in targeting G-protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases, from metabolic disorders to neurological conditions.

Recent in vitro and in vivo studies have further elucidated the compound's pharmacokinetic profile. Data reveal favorable absorption and distribution properties, along with a manageable metabolic clearance rate. However, challenges remain in optimizing its bioavailability and minimizing off-target effects. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

The therapeutic potential of 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol extends beyond inflammation. Emerging evidence suggests its utility in oncology, where it has shown cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies point to its role in inducing apoptosis via mitochondrial dysfunction and ROS generation. These findings underscore the need for further investigation into its safety and efficacy in animal models and, eventually, clinical trials.

In conclusion, 2-methyl-1-5-(2-methylcyclopropyl)furan-2-ylpropan-2-ol represents a compelling candidate for drug development, with versatile applications across multiple therapeutic areas. Continued research efforts are essential to fully unlock its potential, particularly in addressing current limitations related to delivery and specificity. The compound's unique chemical structure and promising biological activity make it a focal point for future studies in chemical biology and pharmaceutical sciences.